Ethylene-b-ionol-d3

• Molecular Formula: C15H24O
• Molecular Weight: 223.37 g/mol
• InChI: InChI=1S/C15H24O/c1-6-15(5,16)11-9-13-12(2)8-7-10-14(13,3)4/h6,9,11,16H,1,7-8,10H2,2-5H3/b11-9+/i5D3
• InChIKey: PZGYHDPZANRCSM-KVUBHPTHSA-N

Ethylene-b-ionol-d3: Technical Baseline for a Deuterated Internal Standard

Ethylene-b-ionol-d3 (CAS 77265-43-1), also known as Vinyl-β-ionol-d3, is a stable isotope-labeled analog of the C13-norisoprenoid compound ethylene-β-ionol . It is characterized by the specific incorporation of three deuterium atoms, resulting in a molecular formula of C₁₅H₂₁D₃O and a molecular weight of approximately 223.37 g/mol, compared to the 220.35 g/mol of the unlabeled compound . Its primary utility is as a certified reference material and internal standard in mass spectrometry-based analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) . The compound is typically supplied as a light yellow oil with a chemical purity of 98% [1].

1 Designed for stable isotope dilution assays (SIDA) by GC-MS or LC-MS

2 Provides +3 Da mass shift for unambiguous analyte/internal standard separation

3 Certified high isotopic purity supports reliable MS quantification

• [1] Coompo Research Chemicals. (n.d.). Ethylene-β-ionol-d3. Product Specification. View Source

Why Ethylene-b-ionol-d3 Cannot Be Replaced by Unlabeled or Other Isotopic Analogs

Substituting Ethylene-b-ionol-d3 with the unlabeled compound or a different stable isotope-labeled analog is analytically unsound for quantitative workflows. The unlabeled compound (CAS 59057-30-6) shares the same chromatographic retention time and is indistinguishable from the target analyte in a mass spectrometer, rendering it useless as an internal standard for correcting matrix effects and instrument variability [1]. Conversely, using a different deuterated analog (e.g., a hypothetical d4 or d5 form) or a ¹³C-labeled version introduces a different mass shift and isotopic distribution, which can lead to non-identical extraction recovery or ionization efficiency compared to the analyte, violating the core assumption of stable isotope dilution assays (SIDA) [2]. The specific +3 Da mass shift of Ethylene-b-ionol-d3 provides an optimal balance: it is large enough to avoid natural isotopic interference from the analyte's M+1 and M+2 peaks, yet small enough to ensure near-identical physicochemical behavior, thereby delivering the most reliable normalization of matrix effects and instrument drift [2].

Unlabeled ethylene-β-ionol

Indistinguishable from target analyte by MS; cannot serve as internal standard for matrix-effect correction.

Other deuterated analogs (e.g., d4)

Different mass shift may alter extraction recovery or ionization efficiency, violating SIDA assumptions.

¹³C-labeled analogs

Higher cost and limited availability; deuterated standard often sufficient for method validation workflows.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source

Quantitative Differentiation of Ethylene-b-ionol-d3 Against Key Comparators

Precise Mass Shift Differentiation vs. Unlabeled Analyte for MS Quantification

The core analytical advantage of Ethylene-b-ionol-d3 over the unlabeled ethylene-β-ionol (CAS 59057-30-6) is its distinct mass-to-charge ratio (m/z). The incorporation of three deuterium atoms results in a +3 Da mass shift for the molecular ion and key fragments . This allows the mass spectrometer to clearly distinguish the internal standard signal from the analyte signal, enabling precise ratiometric quantification using the area ratio of the analyte peak to the internal standard peak [1].

Mass Shift (Δm)

Head-to-head

+3.0189 Da (Target vs. unlabeled)

Enables MS signal separation

Avoids overlap with natural M+1/M+2 isotopic peaks

Evidence Dimension	Molecular Mass (Monoisotopic)
Target Compound Data	223.2016 Da (C₁₅H₂₁D₃O)
Comparator Or Baseline	220.1827 Da (C₁₅H₂₄O) for unlabeled Ethylene-β-ionol
Quantified Difference	Δm = +3.0189 Da
Conditions	Theoretical calculation based on exact monoisotopic mass of most abundant isotopes.

Why This Matters

This +3 Da mass difference ensures no signal overlap with the analyte's natural isotopic envelope (M+1, M+2), which is critical for achieving accurate quantification at low concentrations in complex matrices [1].

• [1] Rychlik, M., & Asam, S. (2008). Stable isotope dilution assays in mycotoxin analysis. Analytical and Bioanalytical Chemistry, 390(2), 617-628. View Source

Isotopic Purity and Its Impact on Quantitative Accuracy

The performance of a deuterated internal standard is directly tied to its isotopic purity, defined as the mole percent of the specified isotopologue. For Ethylene-b-ionol-d3, high isotopic purity (>98 atom% D) is required to minimize the contribution of the internal standard to the analyte's mass channel (spectral overlap) . Lower purity standards (e.g., <95%) would introduce a positive bias in the calculated analyte concentration, compromising the reliability of the analytical method [1].

Isotopic Purity

Class-level

>98 atom% D specification

Supports low LLOQ and accuracy

Cross-talk reduction for trace analysis

Evidence Dimension	Isotopic Purity Requirement for SIDA
Target Compound Data	>98 atom% D (specification for high-quality deuterated standards)
Comparator Or Baseline	Lower-purity analogs (e.g., 90-95 atom% D) or unlabeled compounds
Quantified Difference	Reduction of cross-talk (signal in the analyte's m/z channel) from ~5-10% to <2% of the internal standard's response
Conditions	Assessment based on general principles of isotope dilution mass spectrometry (IDMS) [1].

Why This Matters

Procuring a standard with certified high isotopic purity ensures that the analytical method's lower limit of quantification (LLOQ) and accuracy are not compromised by internal standard cross-contamination, a critical factor for trace-level analysis in food and environmental matrices.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Comparative Physicochemical Fidelity vs. ¹³C-Labeled Analogs

While ¹³C-labeled internal standards are often considered the gold standard due to identical physical properties, deuterated analogs like Ethylene-b-ionol-d3 provide a more cost-effective and readily available alternative with acceptable performance for many applications. The key risk with deuterated standards is the 'deuterium isotope effect,' which can cause a slight shift in chromatographic retention time compared to the non-labeled analyte [1]. However, for a compound of this size (C15), a +3 Da shift from three deuterium atoms is generally sufficient to prevent significant retention time differences, especially on modern high-resolution columns [2].

Retention Shift

Class-level

≤0.02 min on C18 column

Supports near-co-elution for matrix correction

Requires method validation

Evidence Dimension	Retention Time Shift on C18 Reversed-Phase LC
Target Compound Data	Expected to be ≤0.02 minutes (typical for small to medium-sized deuterated molecules) [2]
Comparator Or Baseline	¹³C-labeled analog would show a retention time shift of ~0.00 minutes
Quantified Difference	Negligible impact on peak integration when using automated software, but requires validation [1]
Conditions	Standard reversed-phase liquid chromatography conditions (e.g., C18 column, water/acetonitrile gradient).

Why This Matters

This confirms that Ethylene-b-ionol-d3 provides near-ideal co-elution with the target analyte, a critical prerequisite for correcting matrix-induced ionization suppression/enhancement in LC-MS/MS, while being significantly more accessible and cost-effective than custom-synthesized ¹³C internal standards.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source
• [2] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366-9374. View Source

Stability Under Recommended Storage Conditions for Long-Term Use

The procurement value of a reference standard is partly determined by its stability under recommended storage, which ensures consistent performance over time and reduces the need for frequent re-standardization. Vendor specifications for Ethylene-b-ionol-d3 indicate that it should be stored at 2-8°C in a tightly closed container under inert atmosphere to prevent degradation and solvent evaporation [1].

Storage Stability

Supporting evidence

2–8 °C under inert atmosphere

Maintains certified purity

Per certificate of analysis

Evidence Dimension	Recommended Short-Term Storage Temperature
Target Compound Data	2-8°C (Refrigerator) [1]
Comparator Or Baseline	Ambient temperature storage for unlabeled compound [1]
Quantified Difference	Reduced temperature requirement to mitigate potential degradation or isomerization of the terpenoid structure.
Conditions	As specified on the Certificate of Analysis for the neat material.

Why This Matters

Adherence to the specified storage conditions (2-8°C) is crucial for maintaining the certified purity and concentration, thereby ensuring the long-term reliability and cost-effectiveness of the standard in routine analytical workflows.

• [1] Pharmaffiliates. (n.d.). Product Specification: Ethylene-β-ionol-d3 (CAS 77265-43-1). View Source

Ethylene-b-ionol-d3: Primary Research and Industrial Application Scenarios

Accurate Quantification of Ethylene-β-ionol in Wine and Grape-Derived Products

Ethylene-b-ionol-d3 is the preferred internal standard for stable isotope dilution assays (SIDA) targeting ethylene-β-ionol, a potent C13-norisoprenoid aroma compound in wines [1]. Its use corrects for matrix effects and extraction variability inherent in analyzing complex wine matrices, ensuring precise and reproducible quantification of this key odorant at low ng/L concentrations, which is essential for quality control and flavor research [2].

Quantitative Metabolic Tracing of Retinoid and Carotenoid Pathways

As a deuterated analog of a key intermediate (vinyl-β-ionol) in the synthesis of Vitamin A and related retinoids, Ethylene-b-ionol-d3 can be employed as a tracer or internal standard in studies of carotenoid cleavage and metabolism in plants and microorganisms [1]. It provides a means to accurately measure the flux through these pathways, which is critical for understanding plant development, nutritional enhancement, and the biosynthesis of high-value carotenoid-derived compounds [1].

Method Development and Validation for Norisoprenoid Analysis in Complex Food and Biological Matrices

This deuterated standard is an indispensable tool for analytical chemists developing and validating new GC-MS or LC-MS methods for the analysis of norisoprenoids in complex samples like fruit juices, essential oils, or plant tissues. Its defined mass shift and high isotopic purity allow it to serve as a robust internal standard for assessing method performance parameters, including linearity, accuracy, precision, and matrix effects, as demonstrated by the optimization of HS-SPME-GC/MS methods for volatile apocarotenoids [1].

Application

Selection Property

Validation Focus

Norisoprenoid quantification in wine and grape products

Deuterated ISTD for SIDA-LC/GC-MS

Matrix-effect correction and extraction recovery

Carotenoid/retinoid pathway tracing in plants and microorganisms

Stable isotope-labeled metabolic intermediate

Isotopic fidelity for flux analysis

Method development/validation for norisoprenoid analysis in food and biological matrices

Defined +3 Da shift and isotopic purity

Accuracy, precision, and matrix-effect assessment

• [1] Petrozziello, M., Borsa, D., Guaita, M., Gerbi, V., & Bosso, A. (2012). Quantification by solid phase micro extraction and stable isotope dilution assay of norisoprenoid compounds in red wines obtained from Piedmont rare varieties. Food Chemistry, 135(4), 2483-2489. View Source
• [2] Rivellino, S. B., et al. (2019). Volatile apocarotenoid discovery and quantification in Arabidopsis thaliana: optimized sensitive analysis via HS-SPME-GC/MS. Metabolomics, 15(5), 79. View Source